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Compound of Interest

Compound Name: 4-Pyridin-4-YL-benzoic acid

Cat. No.: B1301847 Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals interested in 4-Pyridin-4-YL-benzoic acid. This versatile

bifunctional molecule, featuring both a pyridine and a benzoic acid moiety, is a key building

block in supramolecular chemistry and a valuable intermediate in the synthesis of novel

pharmaceutical compounds. This guide provides detailed information on its commercial

availability, purity analysis, and a significant application in the formation of coordination

polymers.

Commercial Availability and Purity
4-Pyridin-4-YL-benzoic acid is readily available from a variety of commercial suppliers. The

purity of the compound is a critical factor for its successful application in research and

development. The following table summarizes the offerings from several key suppliers. It is

important to note that while some suppliers provide a specific purity percentage, others indicate

a minimum purity level or place the responsibility of purity confirmation on the buyer.
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Supplier Stated Purity Additional Information

Sigma-Aldrich 98%
Sold through Aldrich Partner

Ambeed, Inc.[1]

Aceschem NLT 98%
Provides NMR, MSDS, HPLC,

and COA documentation.[2]

ChemScene ≥97%

HS chemicals 98% [3]

HANGZHOU LEAP CHEM

CO., LTD.
99.00% Available through ECHEMI.[4]

Henan Lihao Chem Plant

Limited
Industrial Grade/99% Available through ECHEMI.[4]

PharmaBlock ≥98.0%

Autech Industry Co.,Limited 98%

BLDpharm 98%

Glentham Life Sciences ≥98.5%

Note: "NLT" stands for "Not Less Than". Some suppliers, such as Sigma-Aldrich for their

AldrichCPR grade product, explicitly state that the buyer assumes responsibility for confirming

product identity and purity.[5][6]

Experimental Protocol: Purity Determination by
High-Performance Liquid Chromatography (HPLC)
High-Performance Liquid Chromatography (HPLC) is a precise and widely used method for

determining the purity of chemical compounds like 4-Pyridin-4-YL-benzoic acid. The following

is a representative Reverse-Phase HPLC (RP-HPLC) protocol that can be adapted for this

purpose.

1. Instrumentation and Reagents:

Instrumentation:
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HPLC system equipped with a UV-Vis detector.

C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

Data acquisition and processing software.

Reagents and Materials:

Acetonitrile (HPLC grade).

Water (HPLC grade).

Formic acid or Trifluoroacetic acid (for modifying the mobile phase pH).

4-Pyridin-4-YL-benzoic acid reference standard of known purity.

The synthesized or purchased 4-Pyridin-4-YL-benzoic acid sample to be analyzed.

2. Chromatographic Conditions:

Mobile Phase A: 0.1% Formic acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: A typical gradient would start with a high percentage of Mobile Phase A and

gradually increase the percentage of Mobile Phase B to elute the compound and any

impurities. For example:

0-2 min: 95% A, 5% B

2-15 min: Linear gradient to 5% A, 95% B

15-18 min: Hold at 5% A, 95% B

18-20 min: Return to 95% A, 5% B

20-25 min: Column re-equilibration at 95% A, 5% B

Flow Rate: 1.0 mL/min.
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Injection Volume: 10 µL.

Column Temperature: 30°C.

Detection Wavelength: 254 nm (or a wavelength determined to be the absorbance maximum

for 4-Pyridin-4-YL-benzoic acid).

3. Sample Preparation:

Reference Standard Preparation: Accurately weigh a known amount of the 4-Pyridin-4-YL-
benzoic acid reference standard and dissolve it in a suitable solvent (e.g., a mixture of

water and acetonitrile) to prepare a stock solution of known concentration.

Sample Preparation: Prepare the 4-Pyridin-4-YL-benzoic acid sample to be analyzed by

accurately weighing a known amount and dissolving it in the same solvent as the reference

standard to a similar concentration.

4. Analysis and Data Interpretation:

Inject the reference standard solution to determine the retention time of 4-Pyridin-4-YL-
benzoic acid.

Inject the sample solution.

The purity of the sample is calculated based on the peak area of 4-Pyridin-4-YL-benzoic
acid as a percentage of the total peak area of all components in the chromatogram.

Application in Coordination Polymer Synthesis
4-Pyridin-4-YL-benzoic acid is a prominent example of a bifunctional organic linker used in

the synthesis of coordination polymers and metal-organic frameworks (MOFs). Its rigid

structure and the presence of both a nitrogen donor (from the pyridine ring) and oxygen donors

(from the carboxylate group) allow it to coordinate with metal ions to form extended, crystalline

structures. These materials have potential applications in gas storage, catalysis, and sensing.

The general workflow for the synthesis of a coordination polymer using 4-Pyridin-4-YL-
benzoic acid involves the reaction of the linker with a metal salt under solvothermal or

hydrothermal conditions.
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A general workflow for the synthesis of a coordination polymer.
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This diagram illustrates a typical experimental workflow for the synthesis and characterization

of a coordination polymer using 4-Pyridin-4-YL-benzoic acid as the organic linker. The

process begins with the preparation of the metal salt and linker solutions, followed by the

hydrothermal or solvothermal reaction. After the reaction, the crystalline product is isolated,

purified, and subsequently characterized using various analytical techniques to determine its

structure and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.
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